Cas no 88797-59-5 ((3β,12β,14β,17α)-12-[(3,4-Dimethyl-1-oxo-2-pentenyl)oxy]-3-[(O-β-D-glucopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-arabino-hexopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl)oxy]-8,14,17-trihydroxypregn-5-en-20-one)

• Product Name: (3β,12β,14β,17α)-12-[(3,4-Dimethyl-1-oxo-2-pentenyl)oxy]-3-[(O-β-D-glucopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-arabino-hexopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl)oxy]-8,14,17-trihydroxypregn-5-en-20-one
• CAS No: 88797-59-5
• Molecular Formula: C₆₁H₉₈O₂₆
• Molecular Weight: 1247.41524267197
• CID: 2680668
• PubChem ID: 154804596

(3β,12β,14β,17α)-12-[(3,4-Dimethyl-1-oxo-2-pentenyl)oxy]-3-[(O-β-D-glucopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-arabino-hexopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl)oxy]-8,14,17-trihydroxypregn-5-en-20-one Properties

Names and Identifiers

• Wallicoside
• (3β,12β,14β,17α)-12-[(3,4-Dimethyl-1-oxo-2-pentenyl)oxy]-3-[(O-β-D-glucopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-arabino-hexopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl)oxy]-8,14,17-trihydroxypregn-5-en-20-one (ACI)
• 88797-59-5
• AKOS040762548

• InChIKey： PFEUULJHPRIEOH-CTFRSXFOSA-N
• Inchi： 1S/C61H98O26/c1-27(2)28(3)19-42(65)83-41-24-40-57(8)15-14-34(20-33(57)13-16-60(40,72)61(73)18-17-59(71,32(7)64)58(41,61)9)80-43-21-35(74-10)51(29(4)77-43)84-44-22-36(75-11)52(30(5)78-44)85-45-23-37(76-12)53(31(6)79-45)86-56-50(70)48(68)54(39(26-63)82-56)87-55-49(69)47(67)46(66)38(25-62)81-55/h13,19,27,29-31,34-41,43-56,62-63,66-73H,14-18,20-26H2,1-12H3/b28-19+/t29-,30-,31-,34+,35+,36+,37-,38-,39-,40-,41-,43+,44+,45+,46-,47+,48-,49-,50-,51-,52-,53-,54-,55+,56+,57+,58-,59-,60+,61-/m1/s1
• SMILES： O[C@]12CC[C@@](O)(C(=O)C)[C@]1([C@@H](C[C@@H]1[C@]3(CC[C@@H](CC3=CC[C@]12O)O[C@@H]1O[C@H](C)[C@@H](O[C@@H]2O[C@H](C)[C@@H](O[C@@H]3O[C@H](C)[C@@H](O[C@H]4[C@H](O)[C@@H](O)[C@H](O[C@H]5[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O5)[C@@H](CO)O4)[C@H](OC)C3)[C@@H](OC)C2)[C@@H](OC)C1)C)OC(=O)/C=C(\C)/C(C)C)C

Computed Properties

• Exact Mass: 1246.63463323g/mol
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 26
• Rotatable Bond Count: 20
• Monoisotopic Mass: 1246.63463323g/mol
• Heavy Atom Count: 87
• Complexity: 2430
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 30
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 366Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides